Cas no 146567-18-2 (1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-1,4-dihydro-4-oxo-(9CI))

• Product name: 1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-1,4-dihydro-4-oxo-(9CI)
• CAS No: 146567-18-2
• MF: C₁₇H₂₁N₄O₃F
• MW: 348.37204
• CID: 192031
• PubChem ID: 146580

1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-1,4-dihydro-4-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-1,4-dihydro-4-oxo-(9CI)
• CHEMBL134720
• 116163-01-0
• 146567-18-2
• BMY 40868
• 7-(3-Amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 7-(3-Aminopyrrolidin-1-yl)-1-tert-butyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
• DTXSID40921942
• BMY40124
• 7-(3-Aminopyrrolidin-1-yl-1-Tert-Butyl-6-Fluoro-4-Oxo-1,8-Naphthyridine-3-Carboxylic Acid
• SCHEMBL9044442
• 1,8-Naphthyridine-3-carboxylic acid, 7-(3-amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-1,4-dihydro-4-oxo-, (+/-)
• 1,8-Naphthyridine-3-carboxylic acid, 1,4-dihydro-7-(3-amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-4-oxo-, stereoisomer
• 7-(3-aminopyrrolidin-1-yl)-1-tert-butyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• BMY 40124
• BMY-40124
• 1,8-Naphthyridine-3-carboxylic acid, 1,4-dihydro-7-(3-amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-4-oxo-
• 1,8-Naphthyridine-3-carboxylic acid, 7-(3-amino-1-pyrrolidinyl)-1-(1,1-dimethylethyl)-6-fluoro-1,4-dihydro-4-oxo-

• Inchi： InChI=1S/C17H21FN4O3/c1-17(2,3)22-8-11(16(24)25)13(23)10-6-12(18)15(20-14(10)22)21-5-4-9(19)7-21/h6,8-9H,4-5,7,19H2,1-3H3,(H,24,25)
• InChI Key： NEKSSSDVZISHLK-UHFFFAOYSA-N
• SMILES： NC1CCN(C2=C(F)C=C3C(C(=CN(C(C)(C)C)C3=N2)C(=O)O)=O)C1

Computed Properties

• Exact Mass: 348.16
• Monoisotopic Mass: 348.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.376
• Boiling Point: 556.1°C at 760 mmHg
• Flash Point: 290.1°C
• Refractive Index: 1.61